Cas no 1053060-45-9 (1,2-Ethanediamine, 1,2-bis(2-chlorophenyl)-, (1S,2S)-)

• Product Name: 1,2-Ethanediamine, 1,2-bis(2-chlorophenyl)-, (1S,2S)-
• CAS No: 1053060-45-9
• MF: C₁₄H₁₄Cl₂N₂
• MW: 281.180361270905
• CID: 4771306
• Update Time: 2025-11-02

1,2-Ethanediamine, 1,2-bis(2-chlorophenyl)-, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• 1,?2-?Ethanediamine, 1,?2-?bis(2-?chlorophenyl)?-?, (1S,?2S)?-
• (1S,2S)-1,2-bis(2-chlorophenyl)ethane-1,2-diamine
• 1,2-Ethanediamine, 1,2-bis(2-chlorophenyl)-, (1S,2S)-

• Inchi： 1S/C14H14Cl2N2/c15-11-7-3-1-5-9(11)13(17)14(18)10-6-2-4-8-12(10)16/h1-8,13-14H,17-18H2/t13-,14-/m0/s1
• InChI Key： BMALUZKOHRPBTN-KBPBESRZSA-N
• SMILES： [C@@H](C1=CC=CC=C1Cl)(N)[C@H](C1=CC=CC=C1Cl)N

Additional information on 1,2-Ethanediamine, 1,2-bis(2-chlorophenyl)-, (1S,2S)-

Comprehensive Guide to 1,2-Ethanediamine, 1,2-bis(2-chlorophenyl)-, (1S,2S)- (CAS No. 1053060-45-9)

The compound 1,2-Ethanediamine, 1,2-bis(2-chlorophenyl)-, (1S,2S)- (CAS No. 1053060-45-9) is a chiral diamine derivative with significant applications in asymmetric synthesis and pharmaceutical research. Its unique structural features, including the presence of two 2-chlorophenyl groups and a stereospecific (1S,2S) configuration, make it a valuable intermediate in the development of enantioselective catalysts and biologically active molecules. Researchers and industries are increasingly interested in this compound due to its potential in green chemistry and sustainable drug development.

One of the key reasons for the growing popularity of 1,2-Ethanediamine, 1,2-bis(2-chlorophenyl)-, (1S,2S)- is its role in asymmetric hydrogenation reactions, a hot topic in modern organic synthesis. The compound's ability to act as a ligand in transition metal catalysts has been explored in academic and industrial settings, particularly for the production of chiral amines, which are crucial in the manufacture of pharmaceutical intermediates. Recent studies have highlighted its efficiency in improving reaction yields and enantiomeric excess, making it a subject of interest in AI-driven drug discovery platforms.

From a chemical perspective, 1,2-Ethanediamine, 1,2-bis(2-chlorophenyl)-, (1S,2S)- exhibits notable stability under various reaction conditions, which enhances its utility in multi-step synthetic processes. The chlorophenyl groups contribute to its electron-withdrawing properties, influencing its reactivity in nucleophilic substitution and coordination chemistry. This characteristic has led to its use in designing novel metal-organic frameworks (MOFs), a trending research area in materials science. Scientists are investigating its potential in creating porous materials for gas storage and separation technologies.

The demand for 1,2-Ethanediamine, 1,2-bis(2-chlorophenyl)-, (1S,2S)- has risen in parallel with advancements in enantioselective catalysis, a field that aligns with the global push toward sustainable chemistry. Environmental concerns and stricter regulations have driven the pharmaceutical industry to adopt greener synthetic routes, where this compound's chiral properties offer distinct advantages. Its compatibility with flow chemistry systems—another emerging trend—further enhances its appeal for large-scale applications while minimizing waste generation.

In the context of drug discovery, 1,2-Ethanediamine, 1,2-bis(2-chlorophenyl)-, (1S,2S)- has been employed in the synthesis of chiral auxiliaries and ligands for asymmetric transformations. Its structural motif is frequently found in molecules targeting central nervous system (CNS) disorders, a therapeutic area experiencing rapid growth due to increasing neurological disease prevalence. Researchers are also exploring its derivatives as potential enzyme inhibitors, leveraging the 2-chlorophenyl groups for selective binding interactions.

Market analyses indicate a steady increase in the procurement of 1,2-Ethanediamine, 1,2-bis(2-chlorophenyl)-, (1S,2S)-, particularly from contract research organizations (CROs) and academic laboratories focused on catalysis innovation. Suppliers are emphasizing high-purity grades to meet the stringent requirements of GMP-compliant pharmaceutical production. The compound's compatibility with high-throughput screening methodologies has further cemented its position in modern medicinal chemistry workflows.

Future research directions for 1,2-Ethanediamine, 1,2-bis(2-chlorophenyl)-, (1S,2S)- may involve its integration with machine learning algorithms to predict novel catalytic applications. The intersection of computational chemistry and experimental data is unlocking unprecedented opportunities for chiral ligand design, where this compound's structural versatility could play a pivotal role. As industries prioritize atom economy and waste reduction, the relevance of such tailored diamines is expected to grow exponentially.

For synthetic chemists, handling 1,2-Ethanediamine, 1,2-bis(2-chlorophenyl)-, (1S,2S)- requires standard precautions to maintain its stereochemical integrity. Storage under inert atmospheres and protection from moisture are recommended to preserve its reactivity. Analytical techniques like chiral HPLC and NMR spectroscopy are essential for quality control, ensuring the compound meets the rigorous standards demanded by pharmaceutical partnerships and academic collaborations.

In summary, 1,2-Ethanediamine, 1,2-bis(2-chlorophenyl)-, (1S,2S)- (CAS No. 1053060-45-9) represents a versatile building block at the forefront of chiral technology. Its applications span from asymmetric synthesis to advanced material design, reflecting the compound's adaptability to evolving scientific and industrial needs. As research continues to uncover new functionalities, this diamine derivative is poised to remain a critical tool in the chemist's arsenal for years to come.